![molecular formula C6H10ClNO2 B2958583 (1R,3S,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid hydrochloride CAS No. 1807939-32-7](/img/structure/B2958583.png)
(1R,3S,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid hydrochloride
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Description
(1R,3S,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid hydrochloride is a useful research compound. Its molecular formula is C6H10ClNO2 and its molecular weight is 163.6. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
- Synthesis Pathways : The compound has been synthesized through various methods, such as imination and subsequent reductive cyclization of 3-(chloromethyl)cyclobutanone, a precursor to 2-azabicyclo[2.1.1]hexanes, which possess the skeleton of 2,4-methanoproline, a naturally occurring insect antifeedant (Stevens & Kimpe, 1996).
- Building Blocks for Carbapenem Nuclei : Derivatives of 2-azabicyclo[2.2.0]hexane-3,5-dione, synthesized via photopyridone formation, serve as new building blocks for carbapenem nuclei, reacting with various nucleophiles to yield azetidin-2-ones (Katagiri et al., 1986).
- Stereoselective Synthesis : An improved, stereoselective synthesis method for enantiopure 2-azabicyclo[2.2.1]heptane-3-carboxylic acid, a cyclic proline analogue, has been detailed, improving upon earlier methods that required tedious chromatographic purification (Tararov et al., 2002).
Novel Synthesis Methods
- Eco-Friendly Synthesis : A novel and simple synthesis method for 1-azabicyclo[3.1.0]hexane-3-ene derivatives has been developed, using a three-component reaction that is eco-friendly and offers excellent product yields, utilizing inexpensive materials (Ghorbani et al., 2016).
- Scalable Preparation Method : A scalable preparation method for 2-azabicyclo[2.1.1]hexane hydrochloride, a key step involving an intramolecular displacement to form the [2.1.1]-bicyclic ring system, has been developed (Liao et al., 2016).
Chemical Transformations and Applications
- Synthesis of Azetidin-2-ones : The title compound and its derivatives have been used in reactions with nucleophiles such as ROH, RR'NH, RSH, or RMgBr to yield azetidin-2-ones, useful in pharmaceutical applications (Katagiri et al., 1986).
- Insertion into Intramolecular C-H Bond : A synthesis method involving 1,5-C-H insertion of cyclopropylmagnesium carbenoids as a key step has been used to create a variety of 3-azabicylo[3.1.0]hexanes (Kimura et al., 2015).
Properties
IUPAC Name |
(1R,3S,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9NO2.ClH/c8-6(9)5-2-3-1-4(3)7-5;/h3-5,7H,1-2H2,(H,8,9);1H/t3-,4-,5+;/m1./s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQFNKGNUVXRNFR-ZDQHTEEMSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2C1NC(C2)C(=O)O.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]2[C@@H]1N[C@@H](C2)C(=O)O.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.60 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1807939-32-7 |
Source
|
Record name | (1R,3S,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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